Synthesis and characterization of new energetic derivatives containing a high nitrogen content moiety and picryl group: a new strategy for incorporating the picryl functionality†
RSC Advances Pub Date: 2014-10-03 DOI: 10.1039/C4RA08084J
Abstract
New energetic picryl derivatives were synthesized via the reactions of 2,4,6-trinitrobenzaldehyde with high nitrogen content compounds (above 70%) containing the hydrazine group. The resulting compounds 1–3 and 5–7 were characterized well by IR spectroscopy, multinuclear NMR spectroscopy, DSC measurements as well as elemental analysis. Additionally, the structures of compounds 1, 2 and 5 were confirmed by single crystal X-ray diffraction analysis. Except for compound 2, all the remaining products exhibit good thermal stabilities with decomposition onset temperatures above 180 °C. All products possess high heats of formation ranging from 128.62 to 989.52 kJ mol−1. The calculated detonation velocities lie in the range between 7417 and 8271 m s−1. The detonation pressures range between 21.8 and 31.1 GPa.
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Journal Name：RSC Advances
Research Products
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CAS no.: 155535-23-2
